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Compound of Interest

Compound Name:
9-Hydroxydibenz[b,f]

[1,4]oxazepin-11(10H)-one

Cat. No.: B131281 Get Quote

A Note on Chemical Identification: This guide provides a comprehensive overview of the

chemical compound 6-Methoxy-2-naphthaldehyde (CAS RN: 3453-33-6). The initial query for

CAS number 60287-13-0 identifies 9-Hydroxydibenz[b,f][1][2]oxazepin-11(10H)-one, a

compound with limited publicly available technical data. Given the extensive research and

application data for 6-Methoxy-2-naphthaldehyde, it is presented here as the likely subject of

interest for researchers, scientists, and drug development professionals.

Introduction
6-Methoxy-2-naphthaldehyde is a substituted naphthalene derivative characterized by a

methoxy group at the 6-position and an aldehyde at the 2-position. This bifunctional aromatic

compound serves as a critical building block in organic synthesis and has garnered significant

attention in medicinal chemistry and materials science. Its unique photophysical properties and

biological reactivity make it a valuable tool in the development of fluorescent probes and as an

intermediate in the synthesis of pharmaceuticals, most notably as an impurity of the non-

steroidal anti-inflammatory drug (NSAID) Nabumetone.[3][4] This guide will delve into the

chemical and physical properties, structure, synthesis, key applications, and safety

considerations of 6-Methoxy-2-naphthaldehyde.

Chemical Structure and Properties
The structural framework of 6-Methoxy-2-naphthaldehyde, consisting of a naphthalene core

with electron-donating (methoxy) and electron-withdrawing (aldehyde) groups, dictates its
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chemical behavior and physical characteristics.

Physicochemical Properties
Property Value Reference

Molecular Formula C₁₂H₁₀O₂ [5]

Molecular Weight 186.21 g/mol [5]

Appearance
White to yellow to orange

crystals or powder
[4]

Melting Point 81-84 °C [4]

Boiling Point 196 °C at 10 mmHg [4]

Solubility

Soluble in chloroform and

methanol. Water solubility is

150.1 mg/L at 25°C.

[4]

InChI Key
VZBLASFLFFMMCM-

UHFFFAOYSA-N
[5]

SMILES
COC1=CC2=C(C=C1)C=C(C=

C2)C=O
[5]

Structural Elucidation
The structure of 6-Methoxy-2-naphthaldehyde has been confirmed through various

spectroscopic methods. X-ray crystallography studies have revealed that it crystallizes in the

orthorhombic space group Pcab.[6] This detailed structural information is crucial for

understanding its solid-state properties and potential for non-linear optical applications.[7]

Caption: Chemical structure of 6-Methoxy-2-naphthaldehyde.

Synthesis of 6-Methoxy-2-naphthaldehyde
Several synthetic routes to 6-Methoxy-2-naphthaldehyde have been reported, reflecting its

importance as a synthetic intermediate. The choice of a particular method often depends on the

desired scale, purity, and the availability of starting materials.
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Common Synthetic Pathways
From 2-Methoxynaphthalene: A prevalent method involves the bromination of 2-

methoxynaphthalene, followed by a reduction to yield 6-bromo-2-methoxynaphthalene. This

intermediate is then reacted with N,N-dimethylformamide (DMF) to produce the final

aldehyde.[8][9] This method is advantageous as it can produce high-purity 6-Methoxy-2-

naphthaldehyde without the need for column chromatography, thus improving the overall

yield.[8]

Grignard Reaction: An alternative synthesis involves the Grignard reaction of 2-bromo-6-

methoxynaphthalene with triethylorthoformate.[4][7]

Oxidation of 2-acetyl-6-methoxynaphthalene: A multi-step synthesis starts with 2-acetyl-6-

methoxynaphthalene, which is treated with sodium hypochlorite to form 6-methoxy-2-

naphthoic acid. Subsequent esterification and reduction yield 6-methoxy-2-naphthyl

methanol, which is then selectively oxidized with manganese dioxide to afford 6-Methoxy-2-

naphthaldehyde.[10]

A generalized workflow for a common synthesis is depicted below:

2-Methoxynaphthalene Bromination & Reduction 6-bromo-2-methoxynaphthalene Reaction with DMF 6-Methoxy-2-naphthaldehyde

Click to download full resolution via product page

Caption: A simplified synthetic workflow for 6-Methoxy-2-naphthaldehyde.

Applications in Research and Development
The unique chemical structure of 6-Methoxy-2-naphthaldehyde lends itself to a variety of

applications, particularly in the fields of medicinal chemistry and materials science.

Diagnostic Reagent for Aldehyde Dehydrogenase
(ALDH)
6-Methoxy-2-naphthaldehyde is utilized as a diagnostic reagent in studies of aldehyde

dehydrogenase (ALDH) enzymes.[3][4][11] ALDHs are a group of enzymes that play a crucial
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role in cellular detoxification by oxidizing aldehydes. The enzymatic activity of ALDH on 6-

Methoxy-2-naphthaldehyde can be monitored, providing insights into the enzyme's function and

its role in various physiological and pathological processes, including cancer.[3]

Precursor for Fluorescent Probes
The naphthalene moiety of 6-Methoxy-2-naphthaldehyde serves as a fluorophore.[12] This

property is exploited in the synthesis of fluorescent substrates for inhibition studies related to

hypertension and vascular inflammation.[3][4] By undergoing Knoevenagel condensation with

various active methylene compounds, a range of fluorophores with aggregation-induced

emission (AIE) characteristics can be constructed.[3] These AIE-active dyes have significant

potential in bioimaging and theranostics.[3] The inherent fluorescence of naphthalene

derivatives, their stability, and the ease with which they can be chemically modified make them

excellent candidates for the development of novel fluorescent probes.[12]

Intermediate in Pharmaceutical Synthesis
6-Methoxy-2-naphthaldehyde is a known intermediate and impurity in the synthesis of

Nabumetone.[3][4] Nabumetone is a non-steroidal anti-inflammatory drug (NSAID) widely used

for the treatment of arthritis. The synthesis and purity of Nabumetone are of significant

pharmaceutical interest, and therefore, understanding the chemistry of its intermediates like 6-

Methoxy-2-naphthaldehyde is critical.

Experimental Protocols
Synthesis of a Fluorescent Probe via Knoevenagel
Condensation
This protocol describes a general procedure for the synthesis of a fluorescent probe from 6-

Methoxy-2-naphthaldehyde.

Materials:

6-Methoxy-2-naphthaldehyde

An active methylene compound (e.g., malononitrile)

A basic catalyst (e.g., piperidine)
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An appropriate solvent (e.g., ethanol or acetonitrile)

Procedure:

Dissolve 6-Methoxy-2-naphthaldehyde (1 equivalent) and the active methylene compound

(1-1.2 equivalents) in the chosen solvent in a round-bottom flask.

Add a catalytic amount of piperidine to the solution.

Reflux the reaction mixture for a specified time (typically 2-8 hours), monitoring the reaction

progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

If a precipitate forms, collect the solid by filtration. If not, remove the solvent under reduced

pressure.

Purify the crude product by recrystallization or column chromatography to obtain the desired

fluorescent probe.

Characterize the final product using spectroscopic techniques such as ¹H NMR, ¹³C NMR,

and mass spectrometry.

The causality behind this experimental choice lies in the reactivity of the aldehyde group of 6-

Methoxy-2-naphthaldehyde, which readily undergoes condensation with compounds containing

an active methylene group in the presence of a base. This reaction is a reliable method for

forming new carbon-carbon double bonds and extending the π-conjugated system, which is

often a prerequisite for strong fluorescence.

Safety and Handling
As with any chemical reagent, proper safety precautions should be observed when handling 6-

Methoxy-2-naphthaldehyde.

Hazard Identification:

Skin Irritation: May cause skin irritation.[13]
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Eye Irritation: Can cause serious eye irritation.[13]

Respiratory Tract Irritation: May cause respiratory irritation.[13]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[2]

Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory

equipment. A dust mask is recommended if handling the powder form.[13]

Handling and Storage:

Handle in a well-ventilated area.

Avoid contact with skin, eyes, and clothing.[2]

Store in a tightly closed container in a dry and well-ventilated place.

Keep away from heat and sources of ignition.[2]

Conclusion
6-Methoxy-2-naphthaldehyde is a versatile and valuable compound in the realms of chemical

synthesis, medicinal chemistry, and materials science. Its roles as a key intermediate in the

synthesis of the NSAID Nabumetone, a diagnostic tool for ALDH enzyme activity, and a

precursor for advanced fluorescent probes underscore its significance. A thorough

understanding of its properties, synthesis, and applications, as outlined in this guide, is

essential for researchers and scientists seeking to leverage its unique characteristics in their

work. The continued exploration of naphthalene-based compounds like 6-Methoxy-2-

naphthaldehyde is poised to yield further innovations in drug discovery and bio-imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b131281?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

